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Compound of Interest

Compound Name: Amsonic acid

Cat. No.: B7796678

This guide provides a comprehensive overview of Amsonic acid (CAS No. 81-11-8), also
known as 4,4'-Diamino-2,2'-stilbenedisulfonic acid, intended for researchers, scientists, and
professionals in drug development.[1][2] It covers the substance's material safety data, safe
handling protocols, and emergency procedures, with a focus on quantitative data and clear,
actionable guidance.

Chemical and Physical Properties

Amsonic acid is an odorless, yellowish microscopic needle-like or cream-colored powder.[1] It
is very soluble in water.[1] This compound is primarily used in the synthesis of dyes and optical
brighteners.[3]

Table 1: Physical and Chemical Properties of Amsonic Acid
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Property Value Source

Chemical Formula C14H14N206S2 [11[3]

Molecular Weight 370.41 g/mol [1]
Odorless yellowish

Appearance microscopic needles or cream-  [1]
colored powder

Melting Point >300°C /572 °F [4]

Solubility in Water

Very soluble

[1]

log Pow (Partition Coefficient)

-2.298 (25 °C)

Hazard Identification and Toxicity

Amsonic acid is classified as a hazardous substance. It can cause skin and eye irritation, and

may cause respiratory irritation.[4] It is harmful if swallowed, in contact with skin, or inhaled.[5]

Table 2: Toxicological Data for Amsonic Acid

Route of . Dose/Durati  Toxic
Test Species Reference
Exposure on Effects
Liver and
) ) kidney
LD50 Oral Guinea pig 47 gm/kg ] [6]
function tests
impaired
) Maternal
Intraperitonea .
TDLo Rat 300 mg/kg reproductive [6]

effects

Health Effects:

 Inhalation: Causes chemical burns to the respiratory tract and may cause respiratory

irritation.[1][4] Inhaling the dust can lead to systemic effects, and aspiration may cause

pulmonary edema.[1]
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o Skin Contact: Causes skin burns and irritation.[1][4] In milder cases, it may result in a skin
rash, and the skin may become cold and clammy.[1]

o Eye Contact: Causes serious eye burns and irritation, potentially leading to chemical
conjunctivitis and corneal damage.[1][4]

 Ingestion: May cause severe and permanent damage to the digestive tract, including
gastrointestinal tract burns and potential perforation.[1]

Safe Handling and Storage Protocols

Proper handling and storage procedures are critical to minimize the risks associated with
Amsonic acid.

Handling:

o Work in a well-ventilated area.[1] Use a local exhaust system if dust or aerosols are
generated.[7]

e Minimize dust generation and accumulation.[1]

e Avoid contact with skin, eyes, and clothing.[1] Do not breathe dust, vapor, mist, or gas.[1]
» Wash hands and face thoroughly after handling.[7]

 Remove and wash contaminated clothing before reuse.[1] Discard contaminated shoes.[1]
Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

o Keep away from incompatible substances, such as oxidizing agents.[1][7]

o Store away from heat, sparks, and flame.[8]

Experimental Workflow for Safe Handling:
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Preparation
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Safe Handling Workflow for Amsonic Acid.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling Amsonic acid to prevent exposure.

Table 3: Recommended Personal Protective Equipment

Body Part Protection Standard/Specification

Chemical safety goggles or a OSHA 29 CFR 1910.133 or

Eyes/Face )
face shield European Standard EN166

Chemical-resistant gloves
Skin (e.g., nitrile rubber) and (11141071

protective clothing

NIOSH/MSHA or European Required when workplace
Respiratory Standard EN 149 approved conditions warrant its use (e.g.,
respirator dust generation)

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency involving Amsonic
acid.

First Aid Measures:
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 Inhalation: Remove the individual from exposure to fresh air immediately.[1] If not breathing,
give artificial respiration.[1] If breathing is difficult, provide oxygen.[1] Seek immediate
medical attention.[1]

o Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes.[1] Get medical aid immediately.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 30 minutes.[1] Do not
allow the victim to rub or close their eyes.[1] Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting.[1] If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water.[1] Never give anything by mouth to an
unconscious person.[1] Get medical aid immediately.[1]

Emergency Response Workflow for Personal Exposure:

Inhalation Skin Contact‘/ \Eye Contact Ingestion
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/ ’ ; l
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y
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First Aid Procedures for Amsonic Acid Exposure.

Accidental Release Measures:

In case of a spill, the following steps should be taken:

Evacuate and Secure: Keep unnecessary personnel away and control entry to the spill area.

[71[9]
o Ventilate: Ensure adequate ventilation in the area of the spill.[1]
o Contain: Prevent the spill from entering drains or waterways.[7]
e Clean-up:

o Wear appropriate PPE.[7]

o For small spills, vacuum or sweep up the material and place it into a suitable, labeled
disposal container.[1] Avoid generating dusty conditions.[1]

o For large spills, dike the material and absorb it with an inert material such as dry sand or
earth.[9]

o Decontaminate: Clean the spill area thoroughly.

Emergency Response Workflow for Spills:
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Spill Detected
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'
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Amsonic Acid Spill Response Workflow.
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Stability and Reactivity

o Chemical Stability: Amsonic acid is stable under normal temperatures and pressures.[1]
e Incompatible Materials: It is incompatible with strong oxidizing agents.[1]

e Hazardous Decomposition Products: Upon combustion or thermal decomposition, it may
produce nitrogen oxides, carbon monoxide, carbon dioxide, oxides of sulfur, and other
irritating and toxic fumes and gases.[1]

Disposal Considerations

Disposal of Amsonic acid and its containers must be conducted by qualified personnel in
accordance with all applicable federal, state, and local regulations.[7] The product should not
be allowed to enter the environment, drains, or waterways.[7] Empty containers should be
disposed of as unused product and not be reused.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Amsonic acid(81-11-8)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

. 4,4'-Diamino-2,2'-stilbenedisulfonic acid - Wikipedia [en.wikipedia.org]

. medkoo.com [medkoo.com]

. fishersci.com [fishersci.com]

. assets.thermofisher.com [assets.thermofisher.com]

. RTECS NUMBER-WJ6603000-Chemical Toxicity Database [drugfuture.com]
. spectrumchemical.com [spectrumchemical.com]

. bj-stella.com [bj-stella.com]

°
© [e0) ~ » &) H w N

. files.dep.state.pa.us [files.dep.state.pa.us]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b7796678?utm_src=pdf-body
https://m.chemicalbook.com/ProductMSDSDetailCB0496267_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB0496267_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB0496267_EN.htm
https://www.benchchem.com/product/b7796678?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/TCI-A0825.pdf
https://www.spectrumchemical.com/media/sds/TCI-A0825.pdf
https://www.spectrumchemical.com/media/sds/TCI-A0825.pdf
https://www.benchchem.com/product/b7796678?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductMSDSDetailCB0496267_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB0496267_EN.htm
https://en.wikipedia.org/wiki/4,4%E2%80%B2-Diamino-2,2%E2%80%B2-stilbenedisulfonic_acid
https://www.medkoo.com/products/56836
https://www.fishersci.com/store/msds?partNumber=AC406415000&productDescription=4%2C4%27-DIAMINOSTILBENE-2%2C2+500GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16664~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:27:39~~4%204-Diaminostilbene-2%202-disulfonic%20acid~~
https://www.drugfuture.com/toxic/q127-q703.html
https://www.spectrumchemical.com/media/sds/TCI-A0825.pdf
http://www.bj-stella.com/MSDS-flavonic-acid.pdf
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/2253.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7796678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-depth Technical Guide to Amsonic Acid: MSDS
and Safe Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7796678#amsonic-acid-msds-and-safe-handling-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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